(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol
• IUPAC Name: benzyl (3R)-3-[[(2S)-2-aminopropanoyl]-propan-2-ylamino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C19H29N3O3/c1-14(2)22(18(23)15(3)20)17-10-7-11-21(12-17)19(24)25-13-16-8-5-4-6-9-16/h4-6,8-9,14-15,17H,7,10-13,20H2,1-3H3/t15-,17+/m0/s1
• Standard InChI Key: WUZJHOALCLSTJO-DOTOQJQBSA-N
• Isomeric SMILES: C[C@@H](C(=O)N([C@@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(C)C)N
• SMILES: CC(C)N(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)C(C)N
• Canonical SMILES: CC(C)N(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)C(C)N

Introduction

(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a complex organic compound belonging to the class of piperidine derivatives. It features a piperidine ring, which is a six-membered nitrogen-containing heterocycle, along with various functional groups such as an amino acid moiety and a benzyl ester. The stereochemistry of this compound is defined by the presence of chiral centers, making it significant for applications in pharmaceuticals where specific stereoisomers can exhibit different biological activities.

Synthesis Methods

Several methods can be employed to synthesize (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, including:

• Peptide Coupling Reactions: Utilizing peptide coupling agents to form the amide bond between the amino acid moiety and the piperidine ring.

• Esterification: Forming the benzyl ester through esterification reactions.

Biological Activity

• Binding Affinity: The compound's unique structure allows it to interact with biological targets, potentially exhibiting high binding affinity and efficacy.

• Pharmacological Potential: Compounds with similar structures have been studied for their potential in various therapeutic areas, including anti-inflammatory and neuroprotective effects.

Applications

• Pharmaceutical Research: The compound's structural diversity could lead to novel therapeutic applications, especially in areas where specific stereoisomers are required.

• Interaction Studies: Research focuses on understanding its interaction profiles with biological targets, which may not be present in other compounds.

Comparison with Similar Compounds

Compound Name	Structure Features	Unique Properties
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	Piperidine ring, amino acid moiety, benzyl ester	Potential therapeutic applications due to unique interaction profiles
(S)-N-(1-(4-Fluorophenyl)ethyl)glycine	Ethyl group and fluorophenyl	Potential anti-inflammatory effects
(R)-N-(2-Methylpropyl)glycine	Branched alkane side chain	Neuroprotective activity
(S)-N-(4-Methoxyphenethyl)glycine	Methoxyphenethyl group	Antidepressant properties